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Compound of Interest |

Compound Name: 7-Benzyloxy Warfarin
CAS No.: 30992-69-9
Cat. No.: B562655
. J

Warfarin, a cornerstone of anticoagulant therapy, functions by inhibiting the vitamin K epoxide
reductase complex, which is crucial for the synthesis of several clotting factors.[1] The
modification of its core structure, such as the introduction of a benzyloxy group at the 7-
position, creates new chemical entities whose efficacy, metabolism, and safety must be
meticulously profiled. Spectroscopic analysis is the bedrock of this process, providing an
unambiguous confirmation of molecular structure and purity.

This guide moves beyond a simple presentation of data. It delves into the causality behind
experimental choices and data interpretation, providing a framework for validating the identity
and integrity of 7-Benzyloxy Warfarin.

Molecular Structure and Analytical Workflow

The foundational step in any spectroscopic analysis is a clear understanding of the target
molecule's structure. 7-Benzyloxy Warfarin incorporates the fundamental 4-hydroxycoumarin
core of Warfarin, the phenylbutyl sidechain, and a benzyl ether linkage at the C7 position. The
systematic numbering shown below will be used for the assignment of NMR signals.

Chemical Structure of 7-Benzyloxy Warfarin
Molecular Formula: C26H2204

Molecular Weight: 398.45 g/mol
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The comprehensive characterization of this molecule follows a multi-technique workflow,
ensuring that data from each analysis corroborates the others, leading to a confident structural
assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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